BENGHE Safety Operating Guide

Check Availability & Pricing

Prudent Disposal of N-Methyl-N-phenylglycine in
a Laboratory Setting

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methyl-N-phenylglycine

Cat. No.: B3135946

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals
handling N-Methyl-N-phenylglycine, a derivative of the amino acid Glycine, adherence to
established disposal protocols is paramount.[1] While a specific Safety Data Sheet (SDS) for N-
Methyl-N-phenylglycine is not readily available, guidance can be derived from the closely
related compound, N-Phenylglycine, always exercising caution due to potential differences in
reactivity and toxicity.[2]

Key Safety and Handling Precautions

Before disposal, it is essential to handle N-Methyl-N-phenylglycine with appropriate personal
protective equipment (PPE). This includes wearing protective gloves, clothing, and eye/face
protection.[3][4] Work should be conducted in a well-ventilated area, such as a laboratory fume
hood, to avoid inhalation of any dust or fumes.[5] Avoid direct contact with skin, eyes, and
clothing.[6] In case of accidental contact, rinse the affected area immediately with plenty of
water for at least 15 minutes.[4][6]

Quantitative Data for N-Phenylglycine (as a
reference)

The following table summarizes key quantitative data for the related compound, N-
Phenylglycine, which can serve as a reference for handling and disposal considerations.
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Property Value

Molecular Formula CsHoNO:2

Molecular Weight 151.17 g/mol [2][6]

Appearance Beige to pale yellow powder[2][6]
Melting Point 121 - 127 °C (249.8 - 260.6 °F)[2][6]
Solubility Soluble in water[2][6]
n-octanol/water partition coefficient (log KOW) 0.62[7]

Step-by-Step Disposal Protocol

The disposal of N-Methyl-N-phenylglycine should be managed as a hazardous waste,
following a systematic workflow to ensure safety and regulatory compliance.

Experimental Protocol for Disposal:
» Waste Identification and Segregation:

o lIdentify the waste as N-Methyl-N-phenylglycine and any contaminated materials (e.g.,
gloves, weighing paper, empty containers).

o Segregate this waste from other laboratory waste streams to prevent unintentional
reactions.

e Containerization:

o Place the waste N-Methyl-N-phenylglycine and any contaminated solids into a clearly
labeled, sealable, and chemically compatible waste container.[5]

o The container should be marked with the chemical name and appropriate hazard
warnings.

e Temporary Storage:
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o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.[3][4]

o Keep the container away from incompatible materials, such as strong oxidizing agents.[6]

o Waste Disposal:

o Arrange for the disposal of the hazardous waste through a licensed environmental waste
management company.

o Provide the waste disposal company with all available safety information.
o Do not dispose of N-Methyl-N-phenylglycine down the drain or in the regular trash.[7]
e Decontamination:

o Thoroughly decontaminate any surfaces or equipment that came into contact with N-
Methyl-N-phenylglycine using an appropriate solvent and cleaning procedure.

o Dispose of any cleaning materials as hazardous waste.
» Documentation:

o Maintain accurate records of the amount of N-Methyl-N-phenylglycine disposed of, the
date of disposal, and the method used.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of N-Methyl-N-phenylglycine.
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Caption: Workflow for the safe disposal of N-Methyl-N-phenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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